Cas no 18903-17-8 (4,5-Thiazoledicarboxylicacid, 2-methyl-, 4,5-diethyl ester)
4,5-Thiazoledicarboxylic acid, 2-methyl-, 4,5-diethyl ester is a specialized thiazole derivative with a diethyl ester functionalization at the 4,5-positions and a methyl substitution at the 2-position. This compound is valued for its role as a versatile intermediate in organic synthesis, particularly in the development of heterocyclic compounds and pharmacologically active molecules. Its ester groups enhance solubility in organic solvents, facilitating further chemical modifications. The thiazole core contributes to its potential applications in medicinal chemistry and materials science. The product is characterized by high purity and stability, making it suitable for research and industrial-scale synthesis requiring precise functional group manipulation.

18903-17-8 structure
Product name:4,5-Thiazoledicarboxylicacid, 2-methyl-, 4,5-diethyl ester
4,5-Thiazoledicarboxylicacid, 2-methyl-, 4,5-diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Thiazoledicarboxylicacid, 2-methyl-, 4,5-diethyl ester
- 2-Methyl-thiazole-4,5-dicarboxylic acid diethyl ester
- 2-METHYLTHIAZOLE-4,5-DICARBOXYLIC ACID DIETHYL ESTER
- diethyl 2-methyl-1,3-thiazole-4,5-dicarboxylate
- 2-Methyl-thiazol-dicarbonsaeure-(4,5)-diethylester
- DIETHYL 2-METHYLTHIAZOLE-4,5-DICARBOXYLATE
- J-012185
- DTXSID00377704
- 4,5-Thiazoledicarboxylic acid, 2-methyl-, 4,5-diethyl ester
- MFCD03789561
- SY063323
- diethyl2-methylthiazole-4,5-dicarboxylate
- FT-0766057
- E84132
- AKOS025117006
- 18903-17-8
- SCHEMBL9256013
- BS-52007
- DA-34868
- 4,5-DIETHYL 2-METHYL-1,3-THIAZOLE-4,5-DICARBOXYLATE
-
- MDL: MFCD03789561
- Inchi: InChI=1S/C10H13NO4S/c1-4-14-9(12)7-8(10(13)15-5-2)16-6(3)11-7/h4-5H2,1-3H3
- InChI Key: AYIRUTZHPSMMAW-UHFFFAOYSA-N
- SMILES: CCOC(=O)C1=C(C(=O)OCC)SC(=N1)C
Computed Properties
- Exact Mass: 243.05700
- Monoisotopic Mass: 243.057
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 93.7Ų
Experimental Properties
- PSA: 93.73000
- LogP: 1.80490
4,5-Thiazoledicarboxylicacid, 2-methyl-, 4,5-diethyl ester Security Information
4,5-Thiazoledicarboxylicacid, 2-methyl-, 4,5-diethyl ester Customs Data
- HS CODE:2934100090
- Customs Data:
China Customs Code:
2934100090Overview:
2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
4,5-Thiazoledicarboxylicacid, 2-methyl-, 4,5-diethyl ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM512786-1g |
Diethyl 2-methylthiazole-4,5-dicarboxylate |
18903-17-8 | 97% | 1g |
$80 | 2022-09-29 | |
Fluorochem | 009943-1g |
2-Methylthiazole-4,5-dicarboxylic acid diethylester |
18903-17-8 | 96% | 1g |
£63.00 | 2022-03-01 | |
1PlusChem | 1P002I7D-1g |
4,5-Thiazoledicarboxylic acid, 2-methyl-, 4,5-diethyl ester |
18903-17-8 | 97% | 1g |
$60.00 | 2023-12-19 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBRD073-250mg |
4,5-diethyl 2-methyl-1,3-thiazole-4,5-dicarboxylate |
18903-17-8 | 95% | 250mg |
¥144.0 | 2024-04-23 | |
Aaron | AR002IFP-100mg |
4,5-Thiazoledicarboxylic acid, 2-methyl-, 4,5-diethyl ester |
18903-17-8 | 98% | 100mg |
$12.00 | 2025-02-12 | |
abcr | AB595170-250mg |
Diethyl 2-methylthiazole-4,5-dicarboxylate; . |
18903-17-8 | 250mg |
€116.20 | 2024-07-19 | ||
abcr | AB595170-1g |
Diethyl 2-methylthiazole-4,5-dicarboxylate; . |
18903-17-8 | 1g |
€135.50 | 2024-07-19 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | X198757A-25g |
4,5-Thiazoledicarboxylicacid, 2-methyl-, 4,5-diethyl ester |
18903-17-8 | 0.97 | 25g |
¥13203.0 | 2024-07-23 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | X198757A-100mg |
4,5-Thiazoledicarboxylicacid, 2-methyl-, 4,5-diethyl ester |
18903-17-8 | 0.97 | 100mg |
¥185.4 | 2024-07-23 | |
Ambeed | A694976-100mg |
Diethyl 2-methylthiazole-4,5-dicarboxylate |
18903-17-8 | 97% | 100mg |
$23.0 | 2025-02-26 |
4,5-Thiazoledicarboxylicacid, 2-methyl-, 4,5-diethyl ester Related Literature
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Christian R. Samanamu,Elena N. Zamora,Leslie A. Lesikar,Jean-Luc Montchamp,Anne F. Richards CrystEngComm, 2008,10, 1372-1378
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John J. Lavigne Chem. Commun., 2003, 1626-1627
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Kayeong Shin,Hoeil Chung Analyst, 2015,140, 5074-5081
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Ahmad A. Awad,Afshin Houshang,Randy K. Dumas Nanoscale, 2017,9, 1285-1291
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MeiLing Zou,JunFeng Zhang,Han Zhu,MingLiang Du,QingFa Wang,Ming Zhang,XiangWen Zhang J. Mater. Chem. A, 2015,3, 12149-12153
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:18903-17-8)4,5-Thiazoledicarboxylicacid, 2-methyl-, 4,5-diethyl ester

Purity:99%/99%
Quantity:5g/25g
Price ($):215.0/1050.0